Cas no 864068-93-9 (1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-)

• Product Name: 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-
• CAS No: 864068-93-9
• MF: C₉H₈IN₃
• MW: 285.084393501282
• MDL: MFCD08060477
• CID: 718560
• Update Time: 2026-04-29

1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-
• 1-(4-IODOBENZYL)-1H-1,2,4-TRIAZOLE
• 1-[(4-iodophenyl)methyl]-1,2,4-triazole

• MDL： MFCD08060477
• Inchi： InChI=1S/C9H8IN3/c10-9-3-1-8(2-4-9)5-13-7-11-6-12-13/h1-4,6-7H,5H2
• InChI Key： HCPXRFMOQIIBRI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1)CN2N=CN=C2

Computed Properties

• Exact Mass: 284.97600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.8
• Melting Point: 82 °C
• Boiling Point: 380°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.707
• PSA: 30.71000
• LogP: 1.93100

Additional information on 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-

Recent Advances in the Study of 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- (CAS: 864068-93-9)

The compound 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- (CAS: 864068-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and microwave-assisted synthesis, achieving a 78% yield with high enantiomeric purity. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- exhibits potent inhibitory activity against several kinase targets, including EGFR and VEGFR2. In vitro assays demonstrated IC50 values in the low nanomolar range, suggesting its potential as a multi-kinase inhibitor. Furthermore, in vivo studies using xenograft models showed significant tumor growth inhibition, with minimal off-target effects. These findings position the compound as a promising candidate for oncology therapeutics.

Another notable study explored the compound's anti-inflammatory properties. Researchers found that 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- effectively modulates the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophage cells. This dual functionality—both anti-cancer and anti-inflammatory—highlights its versatility and broad therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]-. Recent pharmacokinetic studies indicated moderate oral bioavailability and rapid clearance, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Researchers are currently exploring prodrug approaches and nanoformulations to address these limitations.

In conclusion, the latest research on 1H-1,2,4-Triazole,1-[(4-iodophenyl)methyl]- (CAS: 864068-93-9) underscores its potential as a multi-target therapeutic agent. Advances in synthesis, coupled with a deeper understanding of its pharmacological mechanisms, pave the way for its development into a clinically viable drug. Future studies should focus on overcoming pharmacokinetic challenges and expanding its therapeutic applications.